Cas no 17913-42-7 ((20R)-17a,20-Dihydroxycholesterol)

• Product Name: (20R)-17a,20-Dihydroxycholesterol
• CAS No: 17913-42-7
• MF: C₂₇H₄₆O₃
• MW: 418.652348995209
• CID: 1062651
• PubChem ID: 5460687
• Update Time: 2025-04-20

(20R)-17a,20-Dihydroxycholesterol Chemical and Physical Properties

Names and Identifiers

• (20R)-17α,20-Dihydroxycholesterol
• (20R)-17alpha,20-dihydroxycholesterol
• 17913-42-7
• (20R)-17a,20-Dihydroxycholesterol
• LMST04030176
• (3ss,20R)-Cholest-5-ene-3,17,20-triol; (20R)-Cholest-5-ene-3ss,17,20-triol;
• DB-222654
• (20R)-cholest-5-ene-3beta,17alpha,20-triol
• Q27105358
• (3S,8R,9S,10R,13S,14S,17R)-17-[(2R)-2-hydroxy-6-methylheptan-2-yl]-10,13-dimethyl-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthrene-3,17-diol
• (20R)-cholest-5-en-3beta,17alpha,20-triol
• CHEBI:783
• 17alpha,20alpha-Dihydroxycholesterol

• Inchi： 1S/C27H46O3/c1-18(2)7-6-13-26(5,29)27(30)16-12-23-21-9-8-19-17-20(28)10-14-24(19,3)22(21)11-15-25(23,27)4/h8,18,20-23,28-30H,6-7,9-17H2,1-5H3/t20-,21+,22-,23-,24-,25-,26+,27+/m0/s1
• InChI Key： PRZXKPDANWDCNC-IBQHSZKZSA-N
• SMILES： O[C@]1([C@@](C)(CCCC(C)C)O)CC[C@H]2[C@@H]3CC=C4C[C@H](CC[C@]4(C)[C@H]3CC[C@@]21C)O

Computed Properties

• Exact Mass: 418.34469533g/mol
• Monoisotopic Mass: 418.34469533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 686
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• Melting Point: 163 - 170°C
• Solubility: Chloroform (Slightly), Ethanol (Slightly)

(20R)-17a,20-Dihydroxycholesterol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives